Cas no 1445-91-6 ((1S)-1-phenylethan-1-ol)

(1S)-1-phenylethan-1-ol Properties

Names and Identifiers

• (S)-1-Phenylethanol
• (-)-METHYL PHENYL CARBINOL
• (S)-(-)-1-METHYLBENZYL ALCOHOL
• (S)-(-)-1-PHENYLETHYL ALCOHOL
• (S)-(-)-ALPHA-METHYLBENZYL ALCOHOL
• (S)(-)-ALPHA-PHENETHYL ALCOHOL
• (S)-(-)-PHENYLETHANOL
• (S)-(-)-SEC-PHENETHYL ALCOHOL
• (S)-(-)-SEC-PHENYLETHYL ALCOHOL
• (S)-(-)-1-PHENYLETHANOL CHIRASELECT
• Benzenemethanol, α-methyl-, (αS)-
• (S)-(-)-1-Phenylethanol
• (S)-(?)-1-Phenylethanol
• (S)-1-Phenylethane-1-ol
• (S)-1-Phenylethyl Al
• (S)-1-Phenylethyl Alcohol
• (S)-(−)-1-Phenylethanol
• (S)-(-)-α-Methylbenzyl Alcohol
• (1S)-1-phenylethanol
• (1S)-1-Phenylethan-1-Ol
• 2MIC4QLY2X
• (S)-1-Phenethyl alcohol
• (s)-1-phenyl-1-ethanol
• (S)-1-phenylethan-1-ol
• (S)-alpha-methylbenzenemethanol
• (1S)-1-PHENYL-ETHANOL
• WAPNOHKVXSQRPX-ZETCQYMHSA-N
• [S]-1-phenylethanol
• 1-Phenylethanol #
• 1-Phenylethanol, (S)-
• (S)-(-)-sec-Phenethyl a
• BP-10717
• (AlphaS)-alpha-methylbenzenemethanol
• SS1
• (-)-.ALPHA.-PHENYLETHANOL
• CS-0007824
• (S)-(-)-1-Phenylethanol, 97%
• (-)-1-PHENYLETHYL ALCOHOL
• 1445-91-6
• CHEBI:16346
• P0796
• EN300-87752
• UNII-2MIC4QLY2X
• 1-phenyl-(1S)-ethan-1-ol
• CHEMBL348446
• s3365
• A808240
• (S)-(-)-1-Phenylethanol, for chiral derivatization, >=99.0%
• (-)-.ALPHA.-METHYLBENZYL ALCOHOL
• Benzenemethanol, .alpha.-methyl-, (.alpha.S)-
• (S)-(-)-1-Phenylethanol, ChiPros(R), produced by BASF, 98%
• (s)-1-phenyl-ethanol
• AKOS016842975
• (-)-(S)-1-PHENYLETHANOL
• Z360055168
• (S)-(-)-1-Phenylethanol, >=98.5% (sum of enantiomers, GC)
• S-1-PHENYLETHANOL
• Benzenemethanol, alpha-methyl-, (S)-
• AM84405
• NS00095828
• (-)-1-phenylethanol
• Benzenemethanol, a-methyl-, (aS)-
• (S)-PHENYLMETHYLCARBINOL
• (-)-.ALPHA.-PHENETHYL ALCOHOL
• Benzenemethanol, alpha-methyl-, (alphaS)-
• (1S)-1-phenylethanol;(S)-(-)-1-Phenylethanol
• 1-PHENYLETHANOL, (-)-
• J-007970
• MFCD00064264
• DTXSID4073259
• (-)-1-PHENYL-1-ETHANOL
• (-)-sec-phenethyl alcohol
• (S)-phenylethanol
• AS-13396
• F13077
• Q26841260
• HY-78093A
• (S)-(-)-1-Phenylethanol, for chiral derivatization
• J-501784
• SCHEMBL7144
• Benzenemethanol, .alpha.-methyl-, (S)-
• (S)-(-)-phenylethanol
• DB-009378
• (S)-(-)-1-Phenylethyl Alcohol
• doi:10.14272/WAPNOHKVXSQRPX-ZETCQYMHSA-N.1
• (-)-Methyl phenyl carbinol
• (S)-1-Phenylethyl alcohol
• (S)-(-)-alpha-Methylbenzyl alcohol
• (S)-(-)-sec-Phenethyl Alcohol
• (S)-(-)-Sec-Phenylethyl alcohol
• +Expand

• MDL： MFCD00064264
• InChIKey： WAPNOHKVXSQRPX-ZETCQYMHSA-N
• Inchi： 1S/C8H10O/c1-7(9)8-5-3-2-4-6-8/h2-7,9H,1H3/t7-/m0/s1
• SMILES： O([H])[C@@]([H])(C([H])([H])[H])C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 2039797

Computed Properties

• Exact Mass: 122.0732
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 122.073
• Heavy Atom Count: 9
• Complexity: 74.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 1.73990
• PSA: 20.23
• Refractive Index: n20/D 1.527
• Water Partition Coefficient: 20 g/L (20 ºC)
• Boiling Point: 88-89 °C/10 mmHg(lit.)
• Melting Point: 9-11 °C (lit.)
• Flash Point: Fahrenheit: 185 ° f < br / > Celsius: 85 ° C < br / >
• Solubility: 20g/l
• Color/Form: Colorless liquid.
• Solubility: Soluble in water, ethanol and glycerol.
• Specific Rotation: -42.5 º (neat)
• Optical Activity: [α]/D −45±2°, c = 5% in methanol
• Density: 1.012 g/mL at 20 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether